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Compound of Interest

Compound Name: 2-Morpholino-5-nitrobenzaldehyde

Cat. No.: B1273712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the synthesis of 2-Morpholino-5-
nitrobenzaldehyde and its derivatives. This class of compounds holds significant interest in

medicinal chemistry and drug development due to the versatile reactivity of the morpholine,

nitro, and aldehyde functional groups, which serve as key synthons for the construction of more

complex molecular architectures.

The primary synthetic route detailed herein involves a nucleophilic aromatic substitution (SNAr)

reaction. This well-established method utilizes the reaction of a halo-substituted

nitrobenzaldehyde with morpholine. The electron-withdrawing nature of the nitro group and the

aldehyde functionality activates the aromatic ring towards nucleophilic attack, facilitating the

displacement of a halide, typically fluorine or chlorine, by the secondary amine of the

morpholine ring.

Experimental Protocols
This protocol outlines the synthesis of 2-Morpholino-5-nitrobenzaldehyde starting from 2-

fluoro-5-nitrobenzaldehyde and morpholine. This procedure can be adapted for the synthesis of

various derivatives by utilizing appropriately substituted starting materials.

Materials:

2-Fluoro-5-nitrobenzaldehyde
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Morpholine

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-fluoro-5-nitrobenzaldehyde

(1.0 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO).
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Addition of Reagents: To the stirred solution, add morpholine (1.2 equivalents) followed by

anhydrous potassium carbonate (2.0 equivalents). The potassium carbonate acts as a base

to neutralize the hydrofluoric acid formed during the reaction.

Reaction Conditions: Heat the reaction mixture to a temperature between 80-100 °C. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the

starting material is consumed. Reaction times can vary but are typically in the range of 4-8

hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour

the reaction mixture into a separatory funnel containing water and extract the product with

ethyl acetate (3 x 50 mL).

Washing: Wash the combined organic layers with water and then with brine to remove the

solvent and any remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain

the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient as the eluent to yield the pure 2-Morpholino-5-
nitrobenzaldehyde.

Data Presentation
The following table summarizes typical quantitative data for the synthesis of 2-Morpholino-5-
nitrobenzaldehyde and analogous reactions. Please note that yields and reaction times may

vary depending on the specific substrates and reaction conditions employed.
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Parameter Value Source/Comment

Starting Material 2-Fluoro-5-nitrobenzaldehyde -

Reagents
Morpholine, Potassium

Carbonate
-

Solvent DMF or DMSO -

Reaction Temperature 80 - 100 °C
Based on analogous SNAr

reactions.

Reaction Time 4 - 8 hours Monitored by TLC.

Reported Yield 75 - 90%
Typical yields for SNAr

reactions of this type.

Molecular Formula C₁₁H₁₂N₂O₄ -

Molecular Weight 236.23 g/mol -

Mandatory Visualization
The following diagram illustrates the experimental workflow for the synthesis of 2-Morpholino-
5-nitrobenzaldehyde.

Reaction Work-up & Purification

Dissolve 2-Fluoro-5-nitrobenzaldehyde
in DMF Add Morpholine and K₂CO₃

1 Heat to 80-100 °C
(Monitor by TLC)

2 Cool and Quench
with Water

3 Extract with
Ethyl Acetate

4 Wash with Water
and Brine

5 Dry (Na₂SO₄) and
Concentrate

6
Column Chromatography

7
2-Morpholino-5-nitrobenzaldehydeFinal Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Morpholino-5-nitrobenzaldehyde.
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[https://www.benchchem.com/product/b1273712#protocol-for-the-synthesis-of-2-morpholino-
5-nitrobenzaldehyde-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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